2-chloro-N-(2-(4-chlorobenzoyl)-7-methoxybenzofuran-3-yl)benzamide

• IUPAC Name: 2-chloro-N-[2-(4-chlorobenzoyl)-7-methoxy-1-benzofuran-3-yl]benzamide
• InChI: InChI=1S/C23H15Cl2NO4/c1-29-18-8-4-6-16-19(26-23(28)15-5-2-3-7-17(15)25)22(30-21(16)18)20(27)13-9-11-14(24)12-10-13/h2-12H,1H3,(H,26,28)
• InChI Key: ZYBHBBQKFVFIDH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=C2NC(=O)C3=CC=CC=C3Cl)C(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C23H15Cl2NO4
• Molecular Weight: 440.3 g/mol

Description

2-chloro-N-(2-(4-chlorobenzoyl)-7-methoxybenzofuran-3-yl)benzamide, also known as CBR-5884, is a novel chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and drug discovery.

Scientific Research Applications

Synthesis and Antimicrobial Activity

One area of research involves the synthesis of complex derivatives and their evaluation for antimicrobial properties. For instance, the synthesis of new pyridine derivatives has been explored, focusing on compounds with potential antimicrobial activities. These studies involve detailed synthesis pathways, including the use of amino substituted benzothiazoles and chloropyridine carboxylic acids, leading to compounds with variable and modest activity against bacteria and fungi (Patel, Agravat, & Shaikh, 2011).

Anti-inflammatory and Analgesic Properties

Research has also delved into the synthesis of novel compounds derived from natural sources like visnaginone and khellinone, aiming at evaluating their anti-inflammatory and analgesic properties. These studies have led to the development of compounds exhibiting significant COX-2 inhibitory, analgesic, and anti-inflammatory activities, showcasing the therapeutic potential of these derivatives (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Structural Characterization and Molecular Analysis

Further research has been conducted on the structural characterization and analysis of closely related arylamides. This includes examining the molecular conformations and hydrogen bonding in compounds through X-ray crystallography, offering insights into the structural intricacies and potential interaction mechanisms of these molecules (Sagar, Yathirajan, Rathore, & Glidewell, 2018).

Synthesis of Heterocyclic Compounds

The compound has also been a focal point in the synthesis of heterocyclic compounds, such as dihydrobenzofurans and benzofurans, from arynes. These studies highlight innovative synthetic pathways and the potential of these compounds in various applications, ranging from material science to pharmaceuticals (Yoshioka, Tanaka, Kohtani, & Miyabe, 2013).